5-Bromo-N-methyl-1,3-benzothiazol-2-amine

• IUPAC Name: 5-bromo-N-methyl-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C8H7BrN2S/c1-10-8-11-6-4-5(9)2-3-7(6)12-8/h2-4H,1H3,(H,10,11)
• InChI Key: RHEIKUIELFJNSE-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC2=C(S1)C=CC(=C2)Br
• Molecular Formula: C8H7BrN2S
• Molecular Weight: 243.13 g/mol
• CAS RN: 612527-78-3

Description

5-Bromo-N-methyl-1,3-benzothiazol-2-amine is a chemical compound with the CAS Number: 612527-78-3. It has a molecular weight of 243.13. It is a powder in physical form.

Synthesis Analysis

The synthesis of benzothiazole derivatives can be divided into conventional multistep processes and one-pot, atom economy procedures. The reactions of 2-amino- and 2-mercaptothiazole derivatives provide a powerful, modern tools for the design of a wide variety of aromatic azoles.

Molecular Structure Analysis

The InChI code of 5-Bromo-N-methyl-1,3-benzothiazol-2-amine is 1S/C8H7BrN2S/c1-10-8-11-6-4-5 (9)2-3-7 (6)12-8/h2-4H,1H3, (H,10,11).

Chemical Reactions Analysis

Benzothiazole derivatives are highly reactive building blocks for organic and organoelement synthesis, including the synthesis of pharmacologically active heterocycles. They are effective against various types of cancer cell lines through a multitude of mechanisms.

Physical And Chemical Properties Analysis

5-Bromo-N-methyl-1,3-benzothiazol-2-amine is a powder in physical form. It has a molecular weight of 243.13.

Scientific Research Applications

Pharmacology

5-Bromo-N-methyl-1,3-benzothiazol-2-amine: has been explored for its potential in pharmacology, particularly in the development of indole derivatives . .

Anti-Tubercular Agents

Recent studies have highlighted the synthesis of new benzothiazole-based anti-tubercular compounds . These compounds exhibit promising activity against Mycobacterium tuberculosis, with some derivatives showing better inhibition potency than standard drugs. .

Organic Synthesis

In organic chemistry, 5-Bromo-N-methyl-1,3-benzothiazol-2-amine is used as a building block for synthesizing various heterocyclic compounds. .

Medicinal Chemistry

The compound serves as an intermediate in medicinal chemistry, aiding in the synthesis of molecules with potential therapeutic effects. .

Drug Development

In drug development, 5-Bromo-N-methyl-1,3-benzothiazol-2-amine is valuable for its role in the synthesis of benzothiazole derivatives. .

Chemical Engineering

In chemical engineering, this compound is involved in process development and optimization. .

Mechanism of Action

Target of Action

5-Bromo-N-methyl-1,3-benzothiazol-2-amine is a benzothiazole derivative . Benzothiazole derivatives have been reported to display a variety of antibacterial activities by inhibiting several targets such as dihydroorotase, DNA gyrase, uridine diphosphate-n-acetyl enol pyruvyl glucosamine reductase (MurB), peptide deformylase, aldose reductase, and others .

Mode of Action

It is known that benzothiazole derivatives inhibit the activity of several enzymes, thereby disrupting the normal functioning of bacterial cells . For instance, by inhibiting DNA gyrase, these compounds prevent DNA replication, leading to cell death .

Biochemical Pathways

The biochemical pathways affected by 5-Bromo-N-methyl-1,3-benzothiazol-2-amine are likely to be those involving the targets it inhibits. For example, the inhibition of DNA gyrase disrupts DNA replication, a crucial process in cell division . Similarly, the inhibition of other enzymes such as dihydroorotase and MurB disrupts the synthesis of essential components of the bacterial cell, leading to cell death .

Result of Action

The result of the action of 5-Bromo-N-methyl-1,3-benzothiazol-2-amine is the inhibition of bacterial growth. By inhibiting key enzymes in bacterial cells, this compound disrupts essential cellular processes, leading to cell death .

Safety and Hazards

The safety information for 5-Bromo-N-methyl-1,3-benzothiazol-2-amine includes GHS07 Pictograms and the Signal Word Warning. The Hazard Statements include H302, H315, H319, H335. It is advised to avoid contact with skin and eyes, avoid formation of dust and aerosols, and provide appropriate exhaust ventilation at places where dust is formed.

Future Directions

Benzothiazoles play a special role in the design of biologically active compounds. The results made from this study will provide an initial platform to generate more potent inhibitors of α-syn and tau 2N4R oligomer and fibril formation.